Cas no 2171179-77-2 ((2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171179-77-2
• MF: C₃₀H₃₂N₂O₆
• MW: 516.584888458252
• CID: 6195696
• PubChem ID: 165583278
• Update Time: 2025-07-14

(2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 2171179-77-2
• (2R,3S)-3-(benzyloxy)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• EN300-1576071

• Inchi： 1S/C30H32N2O6/c1-19(16-27(33)32-28(29(34)35)20(2)37-17-21-10-4-3-5-11-21)31-30(36)38-18-26-24-14-8-6-12-22(24)23-13-7-9-15-25(23)26/h3-15,19-20,26,28H,16-18H2,1-2H3,(H,31,36)(H,32,33)(H,34,35)/t19-,20-,28+/m0/s1
• InChI Key： KBSJZNLRNCIAKO-URCRQUEMSA-N
• SMILES： O(C(N[C@@H](C)CC(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 516.22603674g/mol
• Monoisotopic Mass: 516.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

(2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171179-77-2): A Comprehensive Overview

(2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171179-77-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, is characterized by its intricate structure, which includes a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone. The compound's unique properties make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The benzyloxy group in the compound serves as a protecting group for the hydroxyl functionality, ensuring that it remains unreactive during subsequent synthetic steps. This is crucial for maintaining the integrity of the molecule during multi-step syntheses. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to protect the amino group of amino acids. Its ease of removal under mild conditions makes it an ideal choice for this application.

The amino acid backbone of the compound is derived from a butanamidobutanoic acid structure, which is a non-proteinogenic amino acid. This particular structure provides flexibility and stability to the molecule, making it suitable for various biological applications. The combination of these functional groups results in a compound with high chemical stability and reactivity, which can be tailored for specific therapeutic purposes.

Recent studies have highlighted the potential of (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid in the development of novel drugs and therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can be used as a building block for the synthesis of peptides with enhanced pharmacological properties. These peptides have demonstrated promising activity in various biological assays, including anti-inflammatory and anti-cancer activities.

In addition to its use in peptide synthesis, (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has also been explored for its potential in drug delivery systems. The compound's ability to form stable conjugates with other bioactive molecules makes it an attractive candidate for targeted drug delivery applications. Studies have shown that conjugates formed with this compound exhibit improved solubility and bioavailability compared to their unconjugated counterparts.

The synthesis of (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. The use of advanced synthetic techniques and catalysts has significantly improved the efficiency and yield of these processes. For example, palladium-catalyzed coupling reactions have been successfully employed to introduce the benzyloxy group into the molecule.

The physical and chemical properties of (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity.

In conclusion, (2R,3S)-3-(benzyloxy)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171179-77-2) is a versatile and highly functional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of protecting groups and amino acid backbone makes it an ideal candidate for the development of novel therapeutic agents and drug delivery systems. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.